Cas no 1806185-93-2 (3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide)

• Product Name: 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide
• CAS No: 1806185-93-2
• MF: C₇H₇F₃N₂O₅S
• MW: 288.201091051102
• CID: 4830628
• Update Time: 2025-06-13

3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide

• Inchi： 1S/C7H7F3N2O5S/c1-16-3-2-4(17-7(8,9)10)12-6(5(3)13)18(11,14)15/h2,13H,1H3,(H2,11,14,15)
• InChI Key： ADCBIIOFCBKMBR-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(N=1)OC(F)(F)F)OC)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 382
• XLogP3: 1.4
• Topological Polar Surface Area: 120

Additional information on 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide

Introduction to 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No. 1806185-93-2)

3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide, identified by its CAS number 1806185-93-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of functional groups—hydroxyl, methoxy, trifluoromethoxy, and sulfonamide—endows this molecule with distinctive chemical properties that make it a promising candidate for further investigation.

The molecular structure of 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide features a pyridine core substituted with multiple electron-withdrawing and electron-donating groups. The presence of a hydroxyl group at the 3-position, methoxy groups at the 4- and 6-positions, and a trifluoromethoxy group at the 6-position introduces significant steric and electronic effects that influence its reactivity and interactions with biological targets. The sulfonamide moiety at the 2-position further enhances its potential as a bioactive molecule by contributing to hydrogen bonding capabilities and solubility in polar environments.

In recent years, there has been a surge in interest regarding pyridine derivatives due to their versatility in drug design. The sulfonamide functional group, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. Researchers have leveraged its structural features to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide makes it an intriguing subject for exploring novel pharmacological pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of hydroxyl, methoxy, and trifluoromethoxy groups creates a diverse chemical landscape that can be modified to optimize pharmacokinetic profiles and target specificity. For instance, the trifluoromethoxy group enhances lipophilicity while maintaining metabolic stability, making it an attractive feature for oral bioavailability. Meanwhile, the hydroxyl and sulfonamide groups provide opportunities for hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures often leads to improved binding affinity, reduced metabolic degradation, and enhanced pharmacological efficacy. In the case of 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide, the trifluoromethoxy group at the 6-position is strategically positioned to interact favorably with biological targets while maintaining structural integrity. This has prompted researchers to explore its potential in developing next-generation therapeutics.

The sulfonamide moiety at the 2-position of this compound is particularly noteworthy due to its role in modulating protein-protein interactions and enzyme inhibition. Sulfonamides are well-known for their ability to act as transition-state analogs, disrupting enzymatic processes by forming stable covalent bonds with key residues. This property makes 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide a valuable candidate for targeting enzymes involved in critical metabolic pathways.

Moreover, the hydroxyl group at the 3-position introduces another layer of complexity that can be exploited for drug design. Hydroxyl groups are known to participate in hydrogen bonding networks, which are essential for stabilizing protein-ligand interactions. By strategically positioning this group within the molecule, researchers can fine-tune binding affinities and selectivity profiles. This dual functionality—hydrogen bonding capability coupled with electronic modulation—makes 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide a versatile tool for medicinal chemists.

In light of these attributes, several research groups have begun investigating 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide as a lead compound for drug development. Initial studies have demonstrated promising results in vitro, suggesting potential applications in treating diseases associated with dysregulated enzyme activity or aberrant protein-protein interactions. For example, preliminary data indicate that derivatives of this compound may exhibit inhibitory effects on certain kinases or transcription factors relevant to cancer progression.

The methoxy groups at the 4- and 6 positions further contribute to the compound's chemical diversity, allowing for structural modifications that could enhance its pharmacological properties. Methoxylated pyridines are known to exhibit improved solubility and bioavailability when incorporated into drug molecules. By optimizing the placement and number of methoxy groups, researchers can fine-tune solubility profiles while maintaining biological activity—a critical balance in drug development.

The synthesis of 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to introduce fluorinated aromatic moieties efficiently. These advancements have opened new avenues for exploring derivatives of this compound with tailored pharmacological properties.

As research progresses, 3-Hydroxy-4-methoxy-6-(trifluoromethoxy)pyridine-2-sulfonamide is expected to play a pivotal role in developing novel therapeutic strategies across various disease areas. Its unique structural features—hydroxyl, methoxy, trifluorometh oxy, and sulfonamide groups—provide a rich foundation for medicinal chemists to explore innovative drug designs. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify promising derivatives with enhanced efficacy and reduced side effects.

In conclusion,3-Hydroxy -4-m eth oxy -6 -(tr if luoro m eth oxy )py rid ine -2 -s ulfon am ide (CAS No .1806185 -93 -2) represents a fascinating subject of study due to its multifaceted structure and potential biological activities . Its combination of functional groups offers numerous opportunities for designing molecules with targeted therapeutic effects . As research continues , this compound is poised to contribute significantly t o advancements i n pharmaceutical chemistry an d medicinal biology .